molecular formula C11H15F2N B13234768 3,4-difluoro-N-(3-methylbutan-2-yl)aniline

3,4-difluoro-N-(3-methylbutan-2-yl)aniline

Cat. No.: B13234768
M. Wt: 199.24 g/mol
InChI Key: PGOOYYZARIMWPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-Difluoro-N-(3-methylbutan-2-yl)aniline is a fluorinated aniline derivative characterized by a 3-methylbutan-2-yl (isoamyl) substituent on the amine group and fluorine atoms at the 3- and 4-positions of the aromatic ring. Its molecular formula is C₁₁H₁₄F₂N, with a molecular weight of 209.23 g/mol. The compound is typically synthesized via nucleophilic substitution or reductive amination reactions involving 3,4-difluoroaniline precursors and isoamyl halides or ketones .

For example, fluorinated anilines are key intermediates in quinolone antibiotics like norfloxacin and prulifloxacin . The isoamyl group may improve lipophilicity, affecting solubility and bioavailability.

Properties

Molecular Formula

C11H15F2N

Molecular Weight

199.24 g/mol

IUPAC Name

3,4-difluoro-N-(3-methylbutan-2-yl)aniline

InChI

InChI=1S/C11H15F2N/c1-7(2)8(3)14-9-4-5-10(12)11(13)6-9/h4-8,14H,1-3H3

InChI Key

PGOOYYZARIMWPT-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C)NC1=CC(=C(C=C1)F)F

Origin of Product

United States

Mechanism of Action

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name Molecular Formula Substituent (N-position) Fluorine Positions Molecular Weight (g/mol) Purity (%) Key Applications/Reactivity Reference
3,4-Difluoro-N-(3-methylbutan-2-yl)aniline C₁₁H₁₄F₂N 3-Methylbutan-2-yl 3,4 209.23 95–97 Pharmaceutical intermediates
3,4-Difluoro-N-(2-fluorobenzyl)aniline C₁₃H₁₀F₃N 2-Fluorobenzyl 3,4 249.22 97 Agrochemical synthesis
2,4-Difluoro-N-(propan-2-yl)aniline C₉H₁₁F₂N Propan-2-yl (isopropyl) 2,4 171.19 97 Ligand in coordination chemistry
3,4-Difluoro-N-(4-methoxybenzyl)aniline C₁₄H₁₃F₂NO 4-Methoxybenzyl 3,4 261.26 95 Fluorescent materials research
3,4-Difluoro-N-methyl-N-(2-(phenylselanyl)phenyl)aniline C₁₉H₁₆F₂NSe Methyl + phenylselanyl 3,4 384.29 58 Selenium-mediated catalysis

Physicochemical Properties

  • Lipophilicity : The isoamyl group in the target compound increases logP (~2.8) compared to isopropyl (logP ~2.1) or fluorobenzyl (logP ~2.5–3.0) derivatives, enhancing membrane permeability .
  • Thermal Stability : Fluorobenzyl derivatives exhibit higher thermal stability (decomposition >200°C) due to aromatic rigidity, whereas alkyl-substituted analogues (e.g., isoamyl) decompose at ~150–170°C .

Research Findings and Challenges

  • Regioselectivity : Fluorine position significantly impacts bioactivity. For example, 3,4-difluoro substitution in the target compound improves antibacterial activity compared to 2,4-difluoro isomers .
  • Synthetic Challenges : Steric hindrance from the isoamyl group complicates purification, often requiring silica gel chromatography or recrystallization .
  • Toxicity: Fluorobenzyl derivatives may exhibit higher hepatotoxicity due to metabolic generation of fluorophenols, whereas alkyl-substituted analogues show fewer off-target effects .

Biological Activity

3,4-Difluoro-N-(3-methylbutan-2-yl)aniline is a fluorinated aniline derivative that has garnered interest in biological research due to its unique structural characteristics and potential pharmacological applications. This article explores the biological activity of this compound, focusing on its mechanisms of action, interactions with biological targets, and relevant case studies.

Chemical Structure and Properties

The compound features two fluorine atoms at the 3 and 4 positions of the benzene ring, along with a branched alkyl group (3-methylbutan-2-yl) attached to the nitrogen atom. This configuration enhances its electronic properties and influences its biological activity.

Feature Description
Fluorine Substitution Enhances binding affinity and selectivity for biological targets
Alkyl Group Provides steric hindrance, influencing reactivity and stability
Unique Characteristics Potential for improved pharmacokinetic properties due to fluorination

The biological activity of 3,4-difluoro-N-(3-methylbutan-2-yl)aniline is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The presence of fluorine atoms allows the compound to form strong hydrogen bonds and van der Waals interactions, which enhance its binding affinity.

  • Enzyme Interaction : The compound can inhibit or activate enzymes by binding to their active sites or allosteric sites. This modulation can influence metabolic pathways significantly.
  • Receptor Modulation : It acts as an agonist or antagonist at specific receptors, affecting signal transduction pathways crucial for cellular responses.

Biological Activity Studies

Research has demonstrated that fluorinated compounds like 3,4-difluoro-N-(3-methylbutan-2-yl)aniline often exhibit enhanced biological activities compared to their non-fluorinated counterparts. The following findings summarize key studies:

Case Study: Microtubule Stabilization

A study investigated the microtubule-stabilizing properties of various compounds, including derivatives of fluorinated anilines. The results indicated that 3,4-difluoro-N-(3-methylbutan-2-yl)aniline exhibited significant stabilization effects on microtubules in cell-based assays.

  • Testing Methodology : Compounds were screened using QBI293 cell lines to measure changes in acetylated α-tubulin levels.
  • Results Summary :
    • Concentration-dependent increases in acetylated α-tubulin were observed.
    • The compound showed enhanced activity compared to non-fluorinated analogs.

Table 1: Microtubule-Stabilizing Activity

Compound Concentration (μM) Acetylated α-Tubulin Fold Change
Control-1.0
Compound A11.5
Compound A102.0
3,4-Difluoro-N-(3-methylbutan-2-yl)aniline11.8
3,4-Difluoro-N-(3-methylbutan-2-yl)aniline102.5

Pharmacological Implications

The dual fluorination in the structure of 3,4-difluoro-N-(3-methylbutan-2-yl)aniline not only enhances its binding properties but also contributes to improved metabolic stability and bioavailability. These characteristics make it a promising candidate for drug development.

Potential Applications

  • Drug Development : Investigated as a pharmaceutical intermediate with potential therapeutic applications.
  • Research Tool : Used in studies exploring the effects of fluorine substitution on aniline derivatives' biological activities.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.